5-[3-[4-(6,8-Dihydroxy-1,3-dimethyl-1,2,3,4-tetrahydroisoquinolin-5-yl)-1-hydroxy-8-methoxy-6-methylnaphthalen-2-yl]-4-hydroxy-5-methoxy-7-methylnaphthalen-1-yl]-1,3-dimethyl-1,2,3,4-tetrahydroisoquinoline-6,8-diol

• CAS RN: 137793-81-8
• Molecular Formula: C46H48N2O8
• Molecular Weight: 756.9 g/mol
• IUPAC Name: 5-[3-[4-(6,8-dihydroxy-1,3-dimethyl-1,2,3,4-tetrahydroisoquinolin-5-yl)-1-hydroxy-8-methoxy-6-methylnaphthalen-2-yl]-4-hydroxy-5-methoxy-7-methylnaphthalen-1-yl]-1,3-dimethyl-1,2,3,4-tetrahydroisoquinoline-6,8-diol
• InChI: InChI=1S/C46H48N2O8/c1-19-9-25-27(41-31-13-21(3)47-23(5)39(31)33(49)17-35(41)51)15-29(45(53)43(25)37(11-19)55-7)30-16-28(26-10-20(2)12-38(56-8)44(26)46(30)54)42-32-14-22(4)48-24(6)40(32)34(50)18-36(42)52/h9-12,15-18,21-24,47-54H,13-14H2,1-8H3
• InChI Key: GMLBVLXDRNJFGR-UHFFFAOYSA-N
• SMILES: CC1CC2=C(C(=CC(=C2C(N1)C)O)O)C3=CC(=C(C4=C3C=C(C=C4OC)C)O)C5=C(C6=C(C=C(C=C6OC)C)C(=C5)C7=C8CC(NC(C8=C(C=C7O)O)C)C)O
• Other CAS RN: 137893-48-2
• synonyms: michellamine A; michellamine B; michellamine C

Description

5-[3-[4-(6,8-Dihydroxy-1,3-dimethyl-1,2,3,4-tetrahydroisoquinolin-5-yl)-1-hydroxy-8-methoxy-6-methylnaphthalen-2-yl]-4-hydroxy-5-methoxy-7-methylnaphthalen-1-yl]-1,3-dimethyl-1,2,3,4-tetrahydroisoquinoline-6,8-diol is a natural product found in Ancistrocladus robertsoniorum, Triphyophyllum peltatum, and other organisms with data available.

Scientific Research Applications

Synthesis Techniques

• A study by Gray and Dreiding (1980) describes a new synthesis method for 8-Hydroxy-2-methyl-1,2,3,4-tetrahydroisoquinoline, which could be a foundational technique for synthesizing related compounds like the one Gray & Dreiding, 1980.

Potential Medical Imaging Applications

• Research by Wang et al. (2007) explored the synthesis of carbon-11 labeled biaryl 1,2,3,4-tetrahydroisoquinoline derivatives for potential use in positron emission tomography (PET) glioma tumor imaging Wang et al., 2007.

Crystal Structure Analysis

• Krasnov, Kartsev, and Khrustalev (2003) conducted a study on the synthesis and X-ray diffraction analysis of similar tetrahydroisoquinoline derivatives, which aids in understanding the molecular structure and behavior of these compounds Krasnov, Kartsev, & Khrustalev, 2003.

Exploration of Related Alkaloids

• The study of tetrahydroisoquinoline alkaloids in the Mexican columnar cactus Pachycereus Weberi by Mata and McLaughlin (1980) offers insight into the natural occurrence and diversity of similar compounds in nature Mata & McLaughlin, 1980.

Potential Therapeutic Applications

• Khushmatov et al. (2020) investigated the inotropic effects of several Isoquinoline alkaloids, which could hint at potential therapeutic applications for similar compounds Khushmatov et al., 2020.